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Compound of Interest

Compound Name: Carprazidil

Cat. No.: B1221686 Get Quote

For immediate release: This document provides crucial safety and logistical information for the

proper disposal of Cariprazine, a process vital for maintaining a safe laboratory environment

and ensuring regulatory compliance. Researchers, scientists, and drug development

professionals are advised to adhere to the following procedures to mitigate risks associated

with this compound.

Cariprazine is classified as a substance suspected of damaging fertility or the unborn child[1]

[2]. Therefore, its disposal must be managed with the utmost care, treating it as a hazardous

waste. The following guidelines synthesize general best practices for laboratory chemical waste

disposal with specific considerations for Cariprazine.

Key Chemical and Safety Data for Cariprazine
To facilitate a comprehensive risk assessment for handling and disposal, the following table

summarizes essential data for Cariprazine.
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Property Value Source(s)

Chemical Name

N'-[trans-4-[2-[4-(2,3-

Dichlorophenyl)-1-

piperazinyl]ethyl]cyclohexyl]-

N,N-dimethylurea

[2][3]

CAS Number 839712-12-8

Molecular Formula C21H32Cl2N4O

Primary Hazard

Reproductive toxicity

(Suspected of damaging

fertility or the unborn child)

Physical State Solid

Disposal Consideration

Dispose of contents/container

to an approved waste disposal

plant. Avoid release to the

environment. Dissolve or mix

with a combustible solvent and

burn in a chemical incinerator.

Standard Operating Procedure for Cariprazine
Disposal
The following step-by-step protocol outlines the approved procedure for the disposal of

Cariprazine waste in a laboratory setting. This protocol is designed to ensure the safety of

laboratory personnel and compliance with environmental regulations.

I. Personal Protective Equipment (PPE)
Before handling Cariprazine waste, all personnel must be equipped with the following personal

protective equipment:

Gloves: Wear compatible chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical safety goggles.
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Lab Coat: A standard laboratory coat is required.

II. Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions.

Designated Waste Container: Use a dedicated, clearly labeled, and compatible container for

Cariprazine waste. The container must be in good condition, with no leaks or rust.

Labeling: Immediately label the waste container with "Hazardous Waste" and the full

chemical name: "Cariprazine." Include the date when the first waste is added.

Incompatible Wastes: Never mix Cariprazine waste with other incompatible chemicals.

III. Disposal of Pure Cariprazine and Contaminated
Materials
This section details the disposal of the pure chemical and any materials that have come into

contact with it.

Solid Waste:

Collect all solid Cariprazine waste, including expired or unwanted product and

contaminated items (e.g., weighing boats, contaminated gloves, and bench paper), in the

designated hazardous waste container.

Ensure the container is kept securely closed except when adding waste.

Solutions:

Aqueous or solvent-based solutions containing Cariprazine must be collected as

hazardous liquid waste.

Use a compatible, leak-proof container with a secure cap.

Store liquid waste in secondary containment to prevent spills.

Empty Containers:
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Containers that held Cariprazine should be managed as hazardous waste unless properly

decontaminated.

To decontaminate, triple-rinse the container with a suitable solvent.

The first rinsate must be collected and disposed of as hazardous liquid waste. Subsequent

rinses may also require collection depending on local regulations.

After triple-rinsing and air-drying, deface or remove the original label before disposing of

the container in the regular trash or recycling.

IV. Storage and Pickup
Proper storage of hazardous waste is crucial while awaiting pickup.

Storage Location: Store the sealed and labeled hazardous waste container in a designated,

well-ventilated area away from general laboratory traffic.

Segregation: Ensure the Cariprazine waste container is segregated from incompatible

materials.

Waste Pickup: Schedule a waste pickup with your institution's Environmental Health and

Safety (EHS) department as soon as the container is full. Do not accumulate large quantities

of hazardous waste in the laboratory.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Cariprazine waste.
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Caption: Workflow for the safe disposal of Cariprazine waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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